Cas no 1291871-08-3 ({[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate)

• Product Name: {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate
• CAS No: 1291871-08-3
• MF: C₁₆H₁₂BrF₂NO₃
• MW: 384.172190666199
• CID: 5323279
• Update Time: 2025-10-22

{[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-difluorobenzyl)amino)-2-oxoethyl 4-bromobenzoate
• 2-[(2,4-difluorobenzyl)amino]-2-oxoethyl 4-bromobenzoate
• STL099628
• [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 4-bromobenzoate
• {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate

• Inchi： 1S/C16H12BrF2NO3/c17-12-4-1-10(2-5-12)16(22)23-9-15(21)20-8-11-3-6-13(18)7-14(11)19/h1-7H,8-9H2,(H,20,21)
• InChI Key： JTXHTXPLQFVJDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=O)OCC(NCC1C=CC(=CC=1F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Additional information on {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate

Comprehensive Analysis of {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate (CAS No. 1291871-08-3)

The compound {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate (CAS No. 1291871-08-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-bromobenzoate ester linked to a difluorophenyl carbamoyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves drug-like properties. This compound's difluorophenyl group aligns with current trends in designing next-generation therapeutics, such as kinase inhibitors and antimicrobial agents. Its 4-bromobenzoate segment also offers reactivity for further derivatization, a key feature for combinatorial chemistry libraries.

The synthesis of CAS No. 1291871-08-3 involves multi-step organic reactions, including esterification and carbamoylation. Advanced techniques like NMR and HPLC are critical for purity validation, ensuring compliance with industry standards. Given the growing emphasis on green chemistry, researchers are exploring eco-friendly catalytic methods to produce such intermediates with minimal waste. This aligns with global sustainability goals and answers frequent search queries like "sustainable synthesis of fluorinated compounds."

Applications of {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate extend beyond pharmaceuticals. Its structural motifs are relevant in material science, particularly in designing liquid crystals and photoactive polymers. The bromobenzoate group, for instance, is pivotal in cross-coupling reactions for functional materials. Such interdisciplinary relevance makes this compound a frequent subject in academic and industrial research, addressing search trends like "bromobenzoate derivatives in materials science."

From a commercial perspective, CAS No. 1291871-08-3 is available through specialized chemical suppliers, often with custom synthesis options. Quality control protocols, including GC-MS and elemental analysis, are essential to meet buyer expectations. As AI-driven drug discovery gains traction, databases increasingly catalog such compounds for virtual screening—answering queries like "AI-compatible fluorinated building blocks." This underscores the molecule's role in modern high-throughput screening platforms.

In summary, {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 4-bromobenzoate represents a convergence of medicinal chemistry innovation and sustainable synthesis. Its dual functionality—difluorophenyl and bromobenzoate—positions it as a versatile tool for researchers tackling challenges in drug development and advanced materials. With ongoing advancements in synthetic methodologies, this compound is poised to remain a focal point in scientific inquiry.